1,2,3,4,5-Pentabromo-6-(2,3,4,5-tetrabromophenoxy)benzene
1,2,3,4,5-Pentabromo-6-(2,3,4,5-tetrabromophenoxy)benzene
Brand Name:
Vulcanchem
CAS No.:
63387-28-0
VCID:
VC0041045
InChI:
InChI=1S/C12HBr9O/c13-2-1-3(5(15)6(16)4(2)14)22-12-10(20)8(18)7(17)9(19)11(12)21/h1H
SMILES:
C1=C(C(=C(C(=C1Br)Br)Br)Br)OC2=C(C(=C(C(=C2Br)Br)Br)Br)Br
Molecular Formula:
C12HBr9O
Molecular Weight:
880.3 g/mol
1,2,3,4,5-Pentabromo-6-(2,3,4,5-tetrabromophenoxy)benzene
CAS No.: 63387-28-0
Reference Standards
VCID: VC0041045
Molecular Formula: C12HBr9O
Molecular Weight: 880.3 g/mol
| CAS No. | 63387-28-0 |
|---|---|
| Product Name | 1,2,3,4,5-Pentabromo-6-(2,3,4,5-tetrabromophenoxy)benzene |
| Molecular Formula | C12HBr9O |
| Molecular Weight | 880.3 g/mol |
| IUPAC Name | 1,2,3,4,5-pentabromo-6-(2,3,4,5-tetrabromophenoxy)benzene |
| Standard InChI | InChI=1S/C12HBr9O/c13-2-1-3(5(15)6(16)4(2)14)22-12-10(20)8(18)7(17)9(19)11(12)21/h1H |
| Standard InChIKey | CYRHBNRLQMLULE-UHFFFAOYSA-N |
| SMILES | C1=C(C(=C(C(=C1Br)Br)Br)Br)OC2=C(C(=C(C(=C2Br)Br)Br)Br)Br |
| Canonical SMILES | C1=C(C(=C(C(=C1Br)Br)Br)Br)OC2=C(C(=C(C(=C2Br)Br)Br)Br)Br |
| Synonyms | Pentabromo(2,3,4,5-tetrabromophenoxy)benzene; 2,2’,3,3’,4,4’,5,5’,6-Nonabromodiphenyl Ether; BDE 206; PBDE 206; |
| PubChem Compound | 45472 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume